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Compound of Interest

Compound Name: N,N-Dimethyltetradecylamine

Cat. No.: B030355 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, structure,

and relevant experimental methodologies for N,N-Dimethyltetradecylamine. The information

is intended for researchers, scientists, and professionals in the field of drug development and

chemical research.

Chemical Structure and Identification
N,N-Dimethyltetradecylamine, also known as N,N-Dimethylmyristylamine, is a tertiary amine

with a 14-carbon alkyl chain. Its structure is characterized by a tetradecyl group and two methyl

groups attached to a central nitrogen atom.

Key Identifiers:
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Identifier Value

IUPAC Name N,N-dimethyltetradecan-1-amine[1]

CAS Number 112-75-4[1]

Molecular Formula C₁₆H₃₅N[1][2][3]

SMILES String CCCCCCCCCCCCCCN(C)C[1][4]

InChI Key SFBHPFQSSDCYSL-UHFFFAOYSA-N[1][3][4]

InChI
1S/C16H35N/c1-4-5-6-7-8-9-10-11-12-13-14-

15-16-17(2)3/h4-16H2,1-3H3[1][4]

Synonyms

1-(Dimethylamino)tetradecane, N,N-

Dimethylmyristylamine, Dimethyl Myristamine,

Tetradecyldimethylamine[1]

Physicochemical Properties
N,N-Dimethyltetradecylamine is a light yellow liquid with a characteristic fishy odor.[1] Its key

physicochemical properties are summarized in the table below.

Table of Physicochemical Properties:
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Property Value Source

Molecular Weight 241.46 g/mol [1][2]

Density 0.795 g/mL at 20 °C [2][4]

Boiling Point 148 °C at 2 mmHg [2]

Melting Point -3 °C [2]

Flash Point 131 °C [2]

Solubility
Slightly soluble in Chloroform,

Hexane, and Methanol.
[2]

Vapor Pressure 0.02-9.4 Pa at 20-50 °C [2]

XLogP3 6.9 [1]

Experimental Protocols
Synthesis of N,N-Dimethylalkylamines (General
Procedure)
A common method for the synthesis of N,N-dimethylalkylamines involves the reductive

amination of a primary amine. The following is a general protocol adapted from the synthesis of

a related compound, N,N-dimethyldodecylamine. This process can be adapted for N,N-
Dimethyltetradecylamine by substituting dodecylamine with tetradecylamine.

Materials:

Tetradecylamine

Formic acid

Formaldehyde

Round bottom flask

Ice bath
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Reflux condenser

Rotary evaporator

Procedure:

Cool a round bottom flask containing tetradecylamine in an ice-cold water bath.

Slowly add formic acid dropwise until a clear solution is obtained.

To this solution, add formaldehyde.

Reflux the reaction mixture at 80°C for 5 hours.

After the reaction is complete, evaporate the crude product using a rotary evaporator.

The resulting product can be further purified by crystallization.

A schematic representation of this synthesis workflow is provided below.
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General Synthesis Workflow for N,N-Dimethyltetradecylamine

Reactants

Reaction Process

Purification

Tetradecylamine

Mixing and Dissolution
(Ice Bath)

Formic Acid Formaldehyde

Reflux at 80°C
(5 hours)

Rotary Evaporation

Crystallization

N,N-Dimethyltetradecylamine
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Proposed Antimicrobial Mechanism of N,N-Dimethyltetradecylamine

N,N-Dimethyltetradecylamine

Interaction with Bacterial Cell

Membrane Disruption

Cationic Surfactant
(Hydrophilic Head, Hydrophobic Tail)

Adsorption to Cell Surface

Insertion of Hydrophobic Tail
into Cell Membrane

Increased Membrane Permeability

Leakage of Intracellular Components

Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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